2-(tetrahydro-2H-pyran-4-yl)pyrimidine-4,6-diol

• IUPAC Name: 4-hydroxy-2-(oxan-4-yl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C9H12N2O3/c12-7-5-8(13)11-9(10-7)6-1-3-14-4-2-6/h5-6H,1-4H2,(H2,10,11,12,13)
• InChI Key: CLDWNIDUAJFVIU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=NC(=CC(=O)N2)O
• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol
• CAS No.: 1045861-20-8

Description

“2-(tetrahydro-2H-pyran-4-yl)pyrimidine-4,6-diol” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to pyridine and benzene, with two nitrogen atoms at positions 1 and 3 of the six-member ring. The tetrahydro-2H-pyran-4-yl group is a derivative of pyran, which is a six-membered heterocyclic, non-aromatic ring with five carbon atoms, one oxygen atom, and four carbon-carbon single bonds.

Molecular Structure Analysis

The molecular structure of this compound would consist of a pyrimidine ring attached to a tetrahydropyran ring. The exact structure would depend on the positions of the various substituents and functional groups on the rings.

Chemical Reactions Analysis

The chemical reactions that this compound might undergo would depend on the functional groups present in the molecule. Pyrimidine derivatives are known to participate in a variety of chemical reactions, including electrophilic and nucleophilic substitutions, eliminations, and additions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. Factors that could influence these properties include the size and shape of the molecule, the functional groups present, and the overall charge distribution within the molecule.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound to prevent exposure and potential harm.